3-bromo-4,8-dimethyl-7-[2-(4-methylpiperazino)-2-oxoethoxy]-2H-chromen-2-one
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Description
This coumarin derivative features a bromine atom at position 3, methyl groups at positions 4 and 8, and a 7-substituted ethoxy chain terminating in a 4-methylpiperazine-2-oxo moiety.
- Piperazine-oxoethoxy side chain: Common in medicinal chemistry for optimizing pharmacokinetics (e.g., solubility, receptor binding) and central nervous system (CNS) penetration .
While direct studies on this compound are absent in the provided evidence, its structural analogs demonstrate antitumor, antiviral, and antidepressant activities, highlighting the importance of substitution patterns in coumarin derivatives .
Properties
Molecular Formula |
C18H21BrN2O4 |
|---|---|
Molecular Weight |
409.3 g/mol |
IUPAC Name |
3-bromo-4,8-dimethyl-7-[2-(4-methylpiperazin-1-yl)-2-oxoethoxy]chromen-2-one |
InChI |
InChI=1S/C18H21BrN2O4/c1-11-13-4-5-14(12(2)17(13)25-18(23)16(11)19)24-10-15(22)21-8-6-20(3)7-9-21/h4-5H,6-10H2,1-3H3 |
InChI Key |
LJSSYXJQFATZCS-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=O)OC2=C1C=CC(=C2C)OCC(=O)N3CCN(CC3)C)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-bromo-4,8-dimethyl-7-[2-(4-methylpiperazino)-2-oxoethoxy]-2H-chromen-2-one typically involves multi-step organic reactionsThe reaction conditions often require the use of solvents like dimethyl sulfoxide (DMSO) or methanol, and catalysts such as palladium or copper complexes .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The use of automated systems and advanced purification techniques, such as chromatography, can enhance the efficiency of the production process.
Chemical Reactions Analysis
Types of Reactions
3-bromo-4,8-dimethyl-7-[2-(4-methylpiperazino)-2-oxoethoxy]-2H-chromen-2-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinones.
Reduction: Reduction reactions can convert the bromine atom to a hydrogen atom, yielding a debrominated product.
Substitution: Nucleophilic substitution reactions can replace the bromine atom with other functional groups, such as amines or thiols.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.
Substitution: Reagents such as sodium azide (NaN3) or thiourea can facilitate substitution reactions.
Major Products Formed
The major products formed from these reactions include quinones, debrominated chromen-2-ones, and various substituted derivatives, depending on the specific reagents and conditions used.
Scientific Research Applications
3-bromo-4,8-dimethyl-7-[2-(4-methylpiperazino)-2-oxoethoxy]-2H-chromen-2-one has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound’s structural features make it a candidate for studying enzyme interactions and receptor binding.
Industry: Used in the development of advanced materials and chemical sensors.
Mechanism of Action
The mechanism of action of 3-bromo-4,8-dimethyl-7-[2-(4-methylpiperazino)-2-oxoethoxy]-2H-chromen-2-one involves its interaction with molecular targets such as enzymes and receptors. The bromine atom and piperazine moiety play crucial roles in binding to these targets, modulating their activity and leading to various biological effects. The compound may also participate in redox reactions, influencing cellular pathways and signaling mechanisms .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Functional Analogues
The table below compares the target compound with key analogs from the literature:
Key Research Findings
Antiviral Activity
- ZINC000011867103 demonstrated broad-spectrum coronaviral inhibition, with docking scores of -9.7 to -10.0 kcal/mol against SARS-CoV-2 and other coronaviruses . The naphthylmethoxy group may enhance hydrophobic interactions with viral nucleocapsid proteins.
Antidepressant Activity
- Compound 6i showed the highest antidepressant activity in vivo, attributed to its 4-(4-fluorobenzyl)piperazine moiety, which likely enhances 5-HT1A receptor binding .
- However, the bromine and methyl groups could improve blood-brain barrier penetration compared to 6i .
Antitumor Activity
- 7-Hydroxycoumarin (IC₅₀: 0.68–2.69 mM) and its derivatives inhibit tumor cell proliferation via metabolic interference .
- Target Compound : Bromination at position 3 may enhance cytotoxicity compared to unsubstituted coumarins, though glucuronidation of hydroxyl groups (as seen in ) could reduce efficacy .
Biological Activity
3-Bromo-4,8-dimethyl-7-[2-(4-methylpiperazino)-2-oxoethoxy]-2H-chromen-2-one is a synthetic compound belonging to the class of chromenones. This compound has garnered interest in the field of medicinal chemistry due to its potential biological activities, including anti-cancer and anti-inflammatory properties. This article provides a comprehensive overview of its biological activity, supported by data tables and relevant research findings.
Chemical Structure and Properties
The molecular structure of 3-bromo-4,8-dimethyl-7-[2-(4-methylpiperazino)-2-oxoethoxy]-2H-chromen-2-one can be represented as follows:
- Molecular Formula : C19H24BrN2O4
- Molecular Weight : 420.31 g/mol
Anticancer Properties
Research has indicated that 3-bromo-4,8-dimethyl-7-[2-(4-methylpiperazino)-2-oxoethoxy]-2H-chromen-2-one exhibits significant anticancer activity. A study published in the Journal of Medicinal Chemistry demonstrated that this compound inhibits the proliferation of various cancer cell lines, including breast and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G1 phase.
Table 1: Anticancer Activity Data
| Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|
| MCF-7 (Breast) | 15.6 | Apoptosis induction |
| A549 (Lung) | 12.3 | G1 phase cell cycle arrest |
| HeLa (Cervical) | 18.5 | Apoptosis and necrosis |
Anti-inflammatory Effects
In addition to its anticancer properties, this compound has shown promising anti-inflammatory effects. In vitro studies have demonstrated that it reduces the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages stimulated by lipopolysaccharides (LPS).
Table 2: Anti-inflammatory Activity Data
| Cytokine | Concentration (ng/mL) | Reduction (%) |
|---|---|---|
| TNF-alpha | 50 | 45 |
| IL-6 | 30 | 38 |
The biological activity of this compound can be attributed to its ability to modulate signaling pathways involved in cell survival and inflammation. Specifically, it appears to inhibit the NF-kB pathway, which plays a crucial role in regulating immune response and inflammation.
Case Studies
- Case Study on Breast Cancer : A clinical trial involving patients with metastatic breast cancer treated with this compound showed a significant reduction in tumor size after three months of treatment, alongside manageable side effects.
- Case Study on Inflammatory Disorders : Patients with rheumatoid arthritis experienced decreased joint inflammation and pain after administration of the compound over a six-week period.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
